Cas no 2613384-40-8 (3-hydrazinyl-5-methylpyridine dihydrochloride)

• Product Name: 3-hydrazinyl-5-methylpyridine dihydrochloride
• CAS No: 2613384-40-8
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD33032180
• CID: 5663928
• PubChem ID: 146279466
• Update Time: 2025-10-29

3-hydrazinyl-5-methylpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-hydrazinyl-5-methyl-, hydrochloride (1:2) (ACI)
• 3-hydrazinyl-5-methylpyridine dihydrochloride

• MDL： MFCD33032180
• Inchi： 1S/C6H9N3.2ClH/c1-5-2-6(9-7)4-8-3-5;;/h2-4,9H,7H2,1H3;2*1H
• InChI Key： ZDYGMHDRQBVNAZ-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C)C=C(NN)C=1.Cl

Additional information on 3-hydrazinyl-5-methylpyridine dihydrochloride

Introduction to 3-hydrazinyl-5-methylpyridine dihydrochloride (CAS No. 2613384-40-8)

3-hydrazinyl-5-methylpyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2613384-40-8, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound features a pyridine core substituted with a hydrazine group at the 3-position and a methyl group at the 5-position, both of which contribute to its reactivity and biological activity.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for use in various biochemical assays and pharmaceutical formulations. This solubility profile is particularly advantageous for medicinal chemists who require compounds that can be easily dissolved in solvents for in vitro and in vivo studies.

Recent advancements in drug discovery have highlighted the importance of hydrazine-containing pyridine derivatives due to their ability to interact with biological targets in multiple ways. The hydrazine moiety, for instance, can participate in Schiff base formation, a reaction that is frequently exploited in the development of antimicrobial and anticancer agents. Additionally, the presence of a methyl group at the 5-position of the pyridine ring can influence electronic properties, thereby modulating the compound's binding affinity to biological receptors.

In the context of contemporary research, 3-hydrazinyl-5-methylpyridine dihydrochloride has been investigated for its potential role in addressing various therapeutic challenges. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The hydrazine group's ability to form covalent bonds with biomolecules has opened up possibilities for designing targeted therapies that can selectively modulate disease pathways.

One notable area of research involves the use of 3-hydrazinyl-5-methylpyridine dihydrochloride as a precursor in the synthesis of more complex pharmacophores. By leveraging its reactive sites, researchers have been able to develop derivatives with enhanced pharmacological properties. For example, modifications at the hydrazine moiety have led to compounds with improved bioavailability and reduced toxicity, aligning with current trends toward structure-activity relationship (SAR) optimization.

The compound's relevance extends beyond academic research; it has also caught the interest of pharmaceutical companies exploring novel drug candidates. Its versatility as a building block allows for rapid screening and modification, which is crucial in today's fast-paced drug development environment. Furthermore, its dihydrochloride salt form simplifies handling and storage, reducing logistical challenges during preclinical studies.

From a chemical biology perspective, 3-hydrazinyl-5-methylpyridine dihydrochloride serves as a valuable tool for understanding molecular interactions. Its ability to cross-link with biomolecules via Schiff base formation has been utilized in protein footprinting experiments, providing insights into enzyme active sites and binding pockets. Such structural information is pivotal for rational drug design, where precise targeting is essential for therapeutic efficacy.

The synthesis of 3-hydrazinyl-5-methylpyridine dihydrochloride itself presents an interesting challenge due to the need for regioselective functionalization of the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient routes to this compound. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for achieving desired biological outcomes.

In conclusion,3-hydrazinyl-5-methylpyridine dihydrochloride (CAS No. 2613384-40-8) represents a promising entity in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing new drugs targeting various diseases. As research continues to uncover its potential applications,this compound is poised to play an increasingly important role in both academic investigations and industrial drug development pipelines.